5-Bromo-3,4-dihydro-2,7-naphthyridin-1(2H)-one

• IUPAC Name: 5-bromo-3,4-dihydro-2H-2,7-naphthyridin-1-one
• InChI: InChI=1S/C8H7BrN2O/c9-7-4-10-3-6-5(7)1-2-11-8(6)12/h3-4H,1-2H2,(H,11,12)
• InChI Key: KFLWJWILEDINQR-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=CN=CC(=C21)Br
• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol

Description

5-Bromo-3,4-dihydro-2,7-naphthyridin-1(2H)-one, also known as 5-bromo-2,7-dihydronaphthyridin-1-one, is a brominated heterocyclic compound that has been extensively studied in recent years. This molecule has been found to have a wide range of applications in fields such as synthetic chemistry, pharmaceuticals, and biochemistry.

Scientific Research Applications

Synthesis and Reactivity

5-Bromo-3,4-dihydro-2,7-naphthyridin-1(2H)-one has been utilized in various chemical syntheses and reactions demonstrating its versatility as a building block in organic chemistry. For instance, it undergoes regioselective direct ring metalation, providing a pathway to synthesize heterocyclic natural products and their analogues. This method has been applied for the creation of pyridoacridine alkaloids, showcasing the compound's utility in generating complex molecular structures (Melzer, Bracher, & Plodek, 2019).

Chemical Transformations

The compound's chemical reactivity has been explored through various transformations, including bromination reactions that yield regioselectively brominated derivatives. These studies contribute to our understanding of the compound's reactivity and potential for creating structurally diverse derivatives. Such research is foundational for developing new chemical entities with potential applications in material science, medicinal chemistry, and synthetic methodology (Malm, Börnfeldt, & Gronowitz, 1994).

Medicinal Chemistry and Drug Discovery

Although the focus is not on drug use and dosage, the scaffold of this compound has been instrumental in the development of novel compounds with potential therapeutic applications. For example, derivatives of this compound have been evaluated as inhibitors of the bromodomain and extra-terminal (BET) proteins, demonstrating therapeutic promise in several diseases. This underscores the compound's significance in the search for new drug candidates and the exploration of their mechanisms of action (Mirguet et al., 2014).

Material Science

The structural motif of this compound is also of interest in the field of material science. Compounds based on this core structure have been synthesized and characterized for their opto-electrical properties. These studies reveal the potential of such derivatives in the development of organic semiconductor materials, highlighting the broader applications of the compound beyond medicinal chemistry (Wang et al., 2012).